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Compound of Interest

Compound Name: Ro 41-5253

Cat. No.: B1680685 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling and Disposal of Ro 41-5253.

This document provides crucial safety and logistical information for the proper disposal of Ro
41-5253, a selective retinoic acid receptor alpha (RARα) antagonist. Adherence to these

procedures is vital for ensuring laboratory safety and environmental protection.

Chemical and Safety Data Overview
Ro 41-5253 is a combustible solid with a high potential for water hazard.[1] All materials and

mixtures containing this compound should be handled with caution as if they possess unknown

hazards.[2] This compound is intended for research use only.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1680685?utm_src=pdf-interest
https://www.benchchem.com/product/b1680685?utm_src=pdf-body
https://www.benchchem.com/product/b1680685?utm_src=pdf-body
https://www.benchchem.com/product/b1680685?utm_src=pdf-body
https://www.benchchem.com/product/b1680685?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/sigma/sml0573
https://tribioscience.com/wp-content/uploads/2023/09/TBI4504_Ro-41-5253_MSDS_2024.pdf
https://www.medkoo.com/products/11415
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Formula C28H36O5S [3]

Molecular Weight 484.65 g/mol [3][4]

Appearance White to beige solid powder [4]

Solubility Soluble in DMSO and ethanol [3][5]

Storage Temperature -20°C (long term) [3][4]

Shipping Condition
Non-hazardous at ambient

temperature
[3]

Storage Class 11 (Combustible Solids) [1]

Water Hazard Class (WGK) 3 (Highly hazardous to water) [1]

Proper Disposal Procedure for Ro 41-5253
The disposal of Ro 41-5253 must be conducted in accordance with all applicable federal, state,

and local environmental regulations. Due to its classification as highly hazardous to water, it is

imperative that this compound not be disposed of down the drain or in regular waste streams.

Step-by-Step Disposal Protocol:

Waste Identification and Segregation:

Solid Waste: Collect unadulterated Ro 41-5253 powder and any lab materials grossly

contaminated with the solid (e.g., weighing papers, contaminated gloves, bench paper) in

a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect solutions of Ro 41-5253 (e.g., dissolved in DMSO or ethanol) in a

separate, compatible, and clearly labeled hazardous liquid waste container. Do not mix

with other incompatible waste streams.

Sharps Waste: Any sharps (e.g., needles, pipette tips) contaminated with Ro 41-5253
should be disposed of in a designated sharps container that is also labeled as hazardous

chemical waste.
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Container Labeling:

All waste containers must be clearly labeled with the full chemical name "Ro 41-5253" and

any solvents used.

Include appropriate hazard warnings (e.g., "Combustible," "Hazardous to Water").

Indicate the date of waste accumulation.

Storage of Waste:

Store waste containers in a designated, secure, and well-ventilated secondary

containment area, away from sources of ignition and incompatible materials.

Ensure the storage area complies with institutional and local regulations for hazardous

waste storage.

Waste Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and proper disposal of the

waste.

Provide the EHS or contractor with accurate information about the waste composition.

Decontamination:

Decontaminate all surfaces and equipment that have come into contact with Ro 41-5253
using an appropriate solvent (e.g., ethanol) and cleaning agent.

Dispose of all cleaning materials (e.g., wipes, absorbent pads) as hazardous waste.

Experimental Workflow for Disposal
The following diagram outlines the logical workflow for the proper disposal of Ro 41-5253
waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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